![molecular formula C16H16ClF3N2O2 B2374390 2-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-4-chloro-5-(trifluoromethyl)pyrimidine CAS No. 2306253-24-5](/img/structure/B2374390.png)
2-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-4-chloro-5-(trifluoromethyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-4-chloro-5-(trifluoromethyl)pyrimidine” is a chemical compound with the molecular formula C16H16ClF3N2O2 . It has a molecular weight of 360.76 .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidine ring substituted with a chloro group at the 4th position and a trifluoromethyl group at the 5th position . The 2nd position of the pyrimidine ring is substituted with a complex group that includes a benzyloxy and a propoxy group .Physical and Chemical Properties Analysis
This compound has a predicted density of 1.292±0.06 g/cm3 and a predicted boiling point of 420.7±55.0 °C . The melting point and flash point are not available .Scientific Research Applications
Antiproliferative and Antiviral Activity
- Synthesized derivatives of pyrimidine, including variations of the core structure , have shown promising antiproliferative and antiviral activities. These compounds inhibited cell growth and were active against human cytomegalovirus and herpes simplex type 1 (Pudlo et al., 1990).
Antitumor Activity
- The synthesis of pyrimidine derivatives, related to the structure of interest, has been linked to significant antitumor activity. These derivatives acted as potent inhibitors in various cancer models (Grivsky et al., 1980).
Novel Heterocycle Synthesis
- Pyrimidine compounds have been used in the synthesis of new heterocycles, suggesting their utility in developing novel chemical entities with potential therapeutic applications (Yamaguchi & Ishikawa, 1982).
Cytotoxicity and Antiviral Activity of Acyclic Analogs
- Acyclic analogs of pyrimidine nucleoside antibiotics related to the core structure have been explored for their cytotoxicity and antiviral activity, demonstrating potential for therapeutic use (Gupta et al., 1989).
NF-kappaB and AP-1 Gene Expression Inhibition
- Structurally related pyrimidine compounds have been studied for their ability to inhibit NF-kappaB and AP-1 gene expression. These studies provide insights into their potential role in treating diseases linked to these transcription factors (Palanki et al., 2000).
Neuropathic Pain Treatment
- Pyrimidine-based compounds have been developed as sigma-1 receptor antagonists with the potential for treating neuropathic pain, highlighting their role in pain management (Lan et al., 2014).
Electrochemical and Spectroscopic Properties
- Novel compounds with pyrimidine structures have been synthesized and analyzed for their electrochemical and spectroscopic properties, indicating their potential in various scientific applications (Asaftei et al., 2011).
Ultrasonic Evaluation
- Pyrimidine derivatives have been evaluated using ultrasonic techniques, demonstrating their potential in non-destructive testing and industrial applications (Bodke et al., 2014).
Antiretroviral Activity
- Certain pyrimidine derivatives have shown marked inhibitory activity against retrovirus replication, indicating their potential as antiretroviral agents (Hocková et al., 2003).
Antioxidant and Radioprotective Activities
- Pyrimidine derivatives have been synthesized and evaluated for their antioxidant and radioprotective activities, suggesting their role in mitigating oxidative stress (Mohan et al., 2014).
Properties
IUPAC Name |
4-chloro-2-[(2R,3R)-3-phenylmethoxybutan-2-yl]oxy-5-(trifluoromethyl)pyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClF3N2O2/c1-10(23-9-12-6-4-3-5-7-12)11(2)24-15-21-8-13(14(17)22-15)16(18,19)20/h3-8,10-11H,9H2,1-2H3/t10-,11-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKLHQQPMJPSEOE-GHMZBOCLSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C)OC1=NC=C(C(=N1)Cl)C(F)(F)F)OCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@@H](C)OC1=NC=C(C(=N1)Cl)C(F)(F)F)OCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClF3N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.76 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.